Cas no 42048-22-6 (N2-(2-Methylphenyl)-2,3-pyridinediamine)

• Product Name: N2-(2-Methylphenyl)-2,3-pyridinediamine
• CAS No: 42048-22-6
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• CID: 3980755
• PubChem ID: 13143782
• Update Time: 2025-08-05

N2-(2-Methylphenyl)-2,3-pyridinediamine Chemical and Physical Properties

Names and Identifiers

• 2,3-Pyridinediamine, N2-(2-methylphenyl)-
• N2-(o-Tolyl)pyridine-2,3-diamine
• N2-(2-Methylphenyl)-2,3-pyridinediamine
• 42048-22-6
• 2-N-(2-methylphenyl)pyridine-2,3-diamine
• AKOS009282601
• SB54491
• N2-o-Tolylpyridine-2,3-diamine
• YJQSPBXISDHBAX-UHFFFAOYSA-N
• SCHEMBL11964418

• Inchi： 1S/C12H13N3/c1-9-5-2-3-7-11(9)15-12-10(13)6-4-8-14-12/h2-8H,13H2,1H3,(H,14,15)
• InChI Key： YJQSPBXISDHBAX-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=CC=C2C)=NC=CC=C1N

Computed Properties

• Exact Mass: 199.110947427Da
• Monoisotopic Mass: 199.110947427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on N2-(2-Methylphenyl)-2,3-pyridinediamine

Introduction to N2-(2-Methylphenyl)-2,3-pyridinediamine (CAS No. 42048-22-6)

N2-(2-Methylphenyl)-2,3-pyridinediamine, a compound with the chemical identifier CAS No. 42048-22-6, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic diamine derivative has garnered considerable attention due to its structural complexity and potential biological activities. The compound features a pyridine core substituted with an amine group at the 2-position and another at the 3-position, further functionalized with a 2-methylphenyl (o-tolyl) group at the 2-position of the pyridine ring. This unique arrangement imparts distinct electronic and steric properties, making it a valuable scaffold for developing novel therapeutic agents.

The synthesis of N2-(2-Methylphenyl)-2,3-pyridinediamine involves multi-step organic transformations, typically starting from readily available precursors such as 2-methylbenzaldehyde and malononitrile. The process often employs condensation reactions followed by cyclization to form the pyridine ring system. Subsequent amination steps introduce the amine functionalities, which can be further modified to tailor the compound's pharmacological profile. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, have been explored to enhance yield and purity, reflecting the ongoing refinement in synthetic organic chemistry.

In recent years, N2-(2-Methylphenyl)-2,3-pyridinediamine has been investigated for its potential applications in medicinal chemistry. The presence of multiple nitrogen atoms in its structure suggests possible interactions with biological targets such as enzymes and receptors. Preliminary studies have indicated that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory and neurodegenerative diseases. The 2-methylphenyl moiety contributes to hydrophobic interactions, which can influence binding affinity and selectivity.

One of the most compelling aspects of N2-(2-Methylphenyl)-2,3-pyridinediamine is its versatility as a pharmacophore. Researchers have leveraged its scaffold to design derivatives with enhanced potency and reduced toxicity. For instance, modifications at the amine positions or the phenyl ring have led to compounds with improved pharmacokinetic profiles. These derivatives are being evaluated in preclinical studies to assess their efficacy against various pathological conditions. The growing body of literature on this compound underscores its significance in drug discovery efforts.

The computational modeling of N2-(2-Methylphenyl)-2,3-pyridinediamine has also played a crucial role in understanding its interactions with biological targets. Molecular docking studies have been used to predict binding modes and affinity for potential receptors. These simulations have provided insights into how structural modifications can optimize binding interactions, guiding the design of next-generation analogs. The integration of experimental data with computational predictions has become an indispensable approach in modern drug development.

The chemical properties of N2-(2-Methylphenyl)-2,3-pyridinediamine make it a valuable intermediate in various synthetic pathways. Its reactivity allows for further functionalization, enabling the creation of complex molecules with tailored properties. This has opened up new avenues for exploring its applications beyond traditional pharmaceuticals. For example, researchers are investigating its use in material science, where its unique structural features could contribute to the development of novel polymers or functional materials.

The safety and handling of N2-(2-Methylphenyl)-2,3-pyridinediamine are critical considerations in laboratory and industrial settings. While it is not classified as a hazardous substance under standard regulations, appropriate precautions must be taken to ensure safe handling. Personal protective equipment (PPE), such as gloves and lab coats, should be worn when working with this compound to prevent skin contact or inhalation of dust particles. Storage conditions should also be optimized to maintain stability and prevent degradation.

The future prospects for N2-(2-Methylphenyl)-2,3-pyridinediamine are promising, given its structural features and potential biological activities. Ongoing research aims to uncover new therapeutic applications and refine synthetic methodologies for improved efficiency and scalability. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical reality. As our understanding of molecular interactions continues to evolve, compounds like N2-(2-Methylphenyl)-2,3-pyridinediamine will remain at the forefront of drug discovery innovation.